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Introduction

22-Tricosenoic acid is a monounsaturated, odd-numbered very-long-chain fatty acid (VLCFA)
that has garnered interest across multiple scientific disciplines. As a member of the VLCFA
class, defined by hydrocarbon chains of 22 or more carbons, it plays a role in the structural
integrity of biological membranes and serves as a precursor for various lipid molecules[1][2]. Its
unique terminal double bond imparts distinct chemical properties that are being explored for
applications ranging from materials science to pharmaceuticals. This guide provides a
comprehensive technical overview of 22-Tricosenoic acid, synthesizing current knowledge on
its chemical structure, physicochemical properties, reactivity, biological significance, and
potential applications to support advanced research and development.

Part 1: Molecular Structure and Identification

The defining characteristic of 22-Tricosenoic acid is its 23-carbon backbone, which includes a
carboxylic acid functional group at one end (C1) and a single cis double bond at the opposite
terminus, between carbons 22 and 23[1][3]. This terminal unsaturation is a key feature
influencing its reactivity and molecular geometry. In lipid nomenclature, it is often denoted as
C23:1n-1, indicating a 23-carbon chain with one double bond located one carbon away from
the methyl (omega) end[1][4].
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The presence of this long aliphatic chain renders the molecule highly nonpolar, while the
carboxylic acid group provides a polar head, making it an amphipathic molecule. Due to the
significant length and flexibility of its hydrocarbon tail, detailed 3D conformational studies are
challenging[1][4].

Key Identifiers:

IUPAC Name: tricos-22-enoic acid[1][3][4]

« CAS Number: 65119-95-1[1][3][5]

o Molecular Formula: C23H402[1][3][4]

e Molecular Weight: 352.6 g/mol [1][3][4]

« SMILES: C=CCCCCCCCCCCCCCCCCCCCCC(=0)0[1][3][6]

« InChl Key: YGTSVJIQQDISEHZ-UHFFFAOYSA-N[1][3][4]
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Part 2: Physicochemical Properties

The physical and chemical properties of 22-Tricosenoic acid are dictated by its molecular
structure. The long hydrocarbon chain is the primary determinant of its solubility and
lipophilicity, while the terminal double bond and carboxylic acid group are its main reactive

sites.

Data Summary
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Property

Value /| Description

Rationale &
L Source
Significance

Molecular Formula

C23H4402

Defines the elemental
composition and [11[3]

molar mass.

Molecular Weight

352.6 g/mol

Essential for

stoichiometric

calculations in [1][3]
synthesis and

analysis.

Physical State

Solid at standard

conditions.

The long, saturated

portion of the chain

allows for efficient N/A
packing, leading to a

solid state.

Solubility

Practically insoluble in
water; Soluble in

organic solvents.

The dominant

hydrophobic character

of the C23 chain

minimizes interaction 13
with polar water

molecules.

LogP (calculated)

10.36

This high value

indicates extreme
lipophilicity, predicting

its partitioning into [3]
non-agueous

environments like cell

membranes.

Part 3: Chemical Synthesis and Reactivity

While 22-Tricosenoic acid can be isolated from natural sources like the leaves of Cecropia

adenopus, chemical and biotechnological routes offer greater control and yield[3]. The
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reactivity of the molecule is centered on its two functional groups: the carboxylic acid and the

terminal alkene.

Synthesis Approaches

o Natural Extraction: Isolation from plant oils and animal fats provides a direct source, though
often in complex mixtures requiring extensive purification[3].

» Biotechnological Production: Genetically modified microorganisms can be engineered for
fatty acid synthesis, offering a sustainable method for producing specific VLCFAs[3].

o Chemical Synthesis: Multi-step organic synthesis can build the molecule from smaller
precursors, providing high purity and the ability to introduce isotopic labels.

Key Chemical Reactions

The terminal double bond and carboxylic acid group allow for a range of chemical
transformations. These reactions are fundamental for creating derivatives for industrial or

pharmaceutical use.

Reactivity of 22-Tricosenoic Acid

Substitution Halogenated Derivatives
(e.g., Halogenation

' . ) Oxidation
22-Tricosenoic Acid (€.g., KMnO4) Aldehyde/Ketone Products
(C23Ha402) Reduction
(e.g., LiAlHa4)

22-Tricos-1-ol
(Primary Alcohol)

Click to download full resolution via product page

Key Chemical Reactions of 22-Tricosenoic Acid

Experimental Protocol: Reduction to 22-Tricos-1-ol
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This protocol describes a generalized procedure for the reduction of the carboxylic acid to a
primary alcohol, a common step in producing derivatives like esters or ethers.

Objective: To convert 22-Tricosenoic acid to 22-Tricos-1-ol.

Principle: A strong reducing agent, such as lithium aluminum hydride (LiAlH4), is used to reduce
the carboxylic acid functional group to a primary alcohol. The reaction must be conducted
under anhydrous conditions as LiAIH4 reacts violently with water.

Methodology:

e Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g.,
Argon), suspend lithium aluminum hydride (LiAlH4) in an anhydrous ether solvent (e.g.,
diethyl ether or THF).

» Addition of Substrate: Dissolve 22-Tricosenoic acid in the same anhydrous solvent and add
it dropwise to the stirred LiAlH4 suspension at 0°C. Causality Note: Slow, cooled addition is
crucial to control the exothermic reaction.

o Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir until the reaction is complete (monitored by TLC or LC-MS).

e Quenching: Carefully quench the reaction by the slow, sequential addition of water, followed
by a sodium hydroxide solution, to precipitate the aluminum salts. Safety Note: This step is
highly exothermic and produces hydrogen gas.

o Extraction & Purification: Filter the mixture to remove the inorganic salts. Extract the filtrate
with an organic solvent, wash the organic layer, dry it over an anhydrous salt (e.g., MgSOa),
and concentrate it under reduced pressure. The resulting crude alcohol can be purified by
column chromatography.

Part 4: Biological Significance and Metabolic
Context

22-Tricosenoic acid is part of the broader class of VLCFAs, which are essential for numerous
biological functions in eukaryotes[7]. Their roles are not typically as free fatty acids but as
components of more complex lipids.
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Biosynthesis: VLCFAs are synthesized in the endoplasmic reticulum from C16 or C18 fatty
acid precursors. This process involves a four-step elongation cycle catalyzed by a complex
of enzymes, with the fatty acid elongases (ELOVLS) being the rate-limiting enzymes that
determine chain length specificity[1][8].

Metabolism: Unlike shorter fatty acids, the catabolism of VLCFAs occurs primarily through 3-
oxidation within peroxisomes, as their length prevents efficient processing by
mitochondria[1].

Structural Roles: VLCFAs are critical components of sphingolipids (like ceramides and
sphingomyelin) and some glycerophospholipids[9][10]. The incorporation of these long acyl
chains significantly impacts the biophysical properties of cell membranes, influencing fluidity,
thickness, and the formation of lipid rafts involved in cell signaling[1][3].

Physiological Functions: As integral parts of complex lipids, VLCFAs are vital for skin barrier
function, proper myelin sheath formation in the nervous system, retinal function, and
spermatogenesis[2][8][10].
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Metabolic Context of 22-Tricosenoic Acid

Part 5: Applications and Research Frontiers

The distinct properties of 22-Tricosenoic acid make it a valuable molecule for both industrial
and biomedical research.

+ Material Science and Tribology: It can form stable Langmuir-Blodgett films. These organized
monolayers exhibit excellent wear resistance, particularly when polymerized, making them
candidates for developing advanced lubricants and surface coatings[1].

¢ Industrial Chemistry: It serves as a precursor for synthesizing surfactants and lubricants[1].
Its ester derivatives are also being investigated for use in biodiesel formulations[3].

¢ Biomedical and Pharmaceutical Research:

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1202225?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202225?utm_src=pdf-body
https://www.benchchem.com/product/b1202225?utm_src=pdf-body
https://www.benchchem.com/product/b1202225
https://www.benchchem.com/product/b1202225
https://www.smolecule.com/products/s574979
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Anti-inflammatory Potential: Preliminary research suggests that 22-Tricosenoic acid may
possess anti-inflammatory properties by modulating lipid metabolic pathways[1].

o Drug Delivery: Its lipophilic nature makes it a candidate for inclusion in lipid-based drug
delivery systems.

o Cosmetics: It is used in skincare formulations for its emollient properties|[3].

o Analytical Standard: Due to its unique structure, it is used as an internal standard or
reference material in lipidomics and chromatographic analyses[1].

Part 6: Safety and Handling
As with any laboratory chemical, proper handling of 22-Tricosenoic acid is essential.

o Hazard Identification: According to the Globally Harmonized System (GHS), 22-Tricosenoic
acid is classified as causing skin irritation (H315) and serious eye irritation (H319)[4].

¢ Handling Recommendations:

[¢]

Use in a well-ventilated area or under a chemical fume hood.

[¢]

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab
coat, and chemical-resistant gloves.

o

Avoid generating dust.

o

Store in a cool, dry place in a tightly sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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